Methyl (S)-2-(Boc-amino)-3-(1-methyl-5-imidazolyl)propanoate

• IUPAC Name: methyl (2S)-3-(3-methylimidazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• InChI: InChI=1S/C13H21N3O4/c1-13(2,3)20-12(18)15-10(11(17)19-5)6-9-7-14-8-16(9)4/h7-8,10H,6H2,1-5H3,(H,15,18)/t10-/m0/s1
• InChI Key: KEWJAQUOHBEHGW-JTQLQIEISA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CN=CN1C)C(=O)OC
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CC1=CN=CN1C)C(=O)OC
• Molecular Formula: C13H21N3O4
• Molecular Weight: 283.32 g/mol

Description

Methyl (S)-2-(Boc-amino)-3-(1-methyl-5-imidazolyl)propanoate, also known as Boc-Im-OH, is an organic compound commonly used in scientific research. It is a versatile building block used to synthesize a variety of compounds such as peptides, peptidomimetics, peptidomimetic analogues, and other small molecules. Boc-Im-OH has been widely studied and is used in a variety of laboratory experiments, including those in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Characterization

Methyl (S)-2-(Boc-amino)-3-(1-methyl-5-imidazolyl)propanoate is involved in the synthesis of novel chiral N-heterocyclic carbene (NHC) precursors, contributing to the development of a new generation of chiral NHCs. The synthesis includes obtaining crystallographic data for chiral NiII complexes and Boc-protected amino acid containing imidazolium moiety, highlighting its role in complex molecular structures Belokon’ et al., 2008.

Catalytic Applications

It serves as a precursor for synthesizing primary amines derived from essential α-amino acids and benzo[d]imidazole. This process involves activation of the Boc-amino acid carboxylic acid, leading to new primary amines that were applied as organocatalysts in asymmetric versions of aldol reactions, showcasing its utility in catalysis and synthesis of optically active compounds Mohite et al., 2014.

Chemical Transformations

The compound is used in the preparation of optically active 1H-imidazole 3-oxides, demonstrating its versatility in chemical transformations. These N-oxides can further undergo sulfur-transfer reactions to yield corresponding 2,3-dihydro-1H-imidazole-2-thione derivatives, indicating its potential in creating a variety of chemically significant structures Jasiński et al., 2008.

Medicinal Chemistry

In medicinal chemistry, it is utilized in the synthesis of analogues of neuroexcitants, such as 2-amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl) propanoic acid (ATPA), showcasing its application in drug discovery and development of compounds with potential neuroexcitatory activity Pajouhesh et al., 2000.

Fluorescence Studies

It is also integral in synthesizing compounds like (2S)-[3-(anthracen-9-yl)-4,5-dihydroisoxazol-5-yl]methyl 2-[(tert-butoxycarbonyl)amino]propanoate, which are studied for their structure and fluorescence properties, indicating its role in the development of fluorescent markers and probes Memeo et al., 2014.